Cas no 1171665-11-4 (1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole)
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-5-pyrrolidine-2-yl-pyrazole
- 1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole
- SCHEMBL16600472
- EN300-231714
- 1171665-11-4
- AKOS005168089
- CS-0298259
- 1-ETHYL-5-(PYRROLIDIN-2-YL)PYRAZOLE
- 1-ethyl-5-pyrrolidin-2-yl-pyrazole
- 1-ethyl-5-pyrrolidin-2-ylpyrazole
- STK352535
-
- MDL: MFCD09701946
- Inchi: 1S/C9H15N3/c1-2-12-9(5-7-11-12)8-4-3-6-10-8/h5,7-8,10H,2-4,6H2,1H3
- InChI Key: RTWVCPIPCUVOKV-UHFFFAOYSA-N
- SMILES: N1CCCC1C1=CC=NN1CC
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 29.8Ų
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487178-1g |
1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 97% | 1g |
$450 | 2023-01-04 | |
| Enamine | EN300-231714-0.05g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 0.05g |
$252.0 | 2024-06-20 | |
| Enamine | EN300-231714-0.1g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 0.1g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-231714-0.25g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 0.25g |
$538.0 | 2024-06-20 | |
| Enamine | EN300-231714-0.5g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 0.5g |
$847.0 | 2024-06-20 | |
| Enamine | EN300-231714-1.0g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 1.0g |
$1086.0 | 2024-06-20 | |
| Enamine | EN300-231714-2.5g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 2.5g |
$2127.0 | 2024-06-20 | |
| Enamine | EN300-231714-5.0g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 5.0g |
$3147.0 | 2024-06-20 | |
| Enamine | EN300-231714-10.0g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 95% | 10.0g |
$4667.0 | 2024-06-20 | |
| Enamine | EN300-231714-1g |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1171665-11-4 | 1g |
$1086.0 | 2023-09-15 |
1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole
Introduction to 1-Ethyl-5-(Pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1171665-11-4)
1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1171665-11-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant properties.
The molecular structure of 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole consists of a pyrazole ring with an ethyl group at the 1-position and a pyrrolidine ring attached at the 5-position. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole has also been investigated for its potential as an analgesic agent. Studies conducted in animal models have demonstrated that this compound can effectively reduce pain responses, suggesting its potential use in managing chronic pain conditions. The mechanism of action is thought to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.
The pharmacokinetic properties of 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its therapeutic efficacy. Furthermore, it has been found to have low toxicity and minimal side effects, making it a safe candidate for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.
In conclusion, 1-Ethyl-5-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1171665-11-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
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